Cas no 2224275-47-0 (rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2224275-47-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5415059
• PubChem ID: 137956679
• Update Time: 2025-08-03

rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6707919
• rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• Z2792081893
• 2224275-47-0

• Inchi： 1S/C9H13NO3/c1-5-7-3-9(5,8(12)13)10(4-7)6(2)11/h5,7H,3-4H2,1-2H3,(H,12,13)/t5-,7+,9+/m1/s1
• InChI Key： HNHPLEWQIFLOKI-SHRPOTNHSA-N
• SMILES： OC([C@@]12C[C@@H](CN1C(C)=O)[C@H]2C)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Professional Introduction to Rac-(1R,4S,5S)-2-Acetyl-5-Methyl-2-Azabicyclo[2.1.1]Hexane-1-Carboxylic Acid (CAS No. 2224275-47-0)

Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The compound's molecular structure, characterized by a fused three-membered nitrogen-containing ring and a seven-membered carbon skeleton, makes it a subject of interest for synthetic chemists and pharmacologists alike.

The CAS number 2224275-47-0 uniquely identifies this chemical entity in scientific literature and databases. Its stereochemistry, defined by the (1R,4S,5S) configuration, plays a crucial role in determining its interactions with biological targets. The presence of both acetyl and carboxylic acid functional groups further enhances its chemical reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel azabicycloalkanes as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to mimic natural bioactive scaffolds found in biological systems. Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is no exception and has been explored for its potential applications in drug discovery.

One of the most compelling aspects of this compound is its structural similarity to certain natural products known for their pharmacological effects. For instance, bicyclo[2.1.1]hexane derivatives have been studied for their antimicrobial and anti-inflammatory properties. The nitrogen atom within the azabicyclo framework can serve as a hydrogen bond acceptor, which is critical for binding to biological targets such as enzymes and receptors. This feature makes Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid a valuable scaffold for designing molecules with specific biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have suggested that Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid can interact with various protein targets, including those involved in pain signaling and neurodegenerative diseases. These findings have opened up new avenues for exploring its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and enantiopurity. The stereocontrol at the key chiral centers is particularly challenging but essential for obtaining the desired (1R,4S,5S) configuration. Researchers have employed various strategies, including asymmetric catalysis and chiral auxiliaries, to achieve this goal.

Once synthesized, Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid can be further functionalized to produce more complex derivatives with tailored biological properties. For example, introducing additional functional groups such as hydroxyl or amine moieties can enhance its solubility and bioavailability while maintaining its binding affinity to target proteins.

The pharmaceutical industry has shown considerable interest in developing small molecule inhibitors based on azabicycloalkane scaffolds due to their unique structural features and potential therapeutic benefits. Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid serves as a key intermediate in the synthesis of several lead compounds currently undergoing preclinical evaluation.

In conclusion, Rac-(1R,4S,5S)-2-acetyl-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2224275-47-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.